6-(Difluoromethoxy)nicotinonitrile
Overview
Description
6-(Difluoromethoxy)nicotinonitrile is a chemical compound with the molecular formula C7H4F2N2O . Its molecular weight is 170.119 .
Synthesis Analysis
The synthesis of nicotinonitrile derivatives has been described in various studies . For instance, one research work describes the synthesis of a new series of nicotinonitrile and furo[2,3-b]pyridine heterocycles bearing a thiophene substituent . The nicotinonitrile derivatives were prepared from the corresponding 3-cyano-(2H)-pyridones in excellent yields .Molecular Structure Analysis
The molecular structure of this compound consists of seven carbon atoms, four hydrogen atoms, two fluorine atoms, two nitrogen atoms, and one oxygen atom .Relevant Papers Several studies on nicotinonitrile and their derivatives have been reported due to their wide range of therapeutic activities . Many drugs containing nicotinonitrile derivatives are available in the market such as Bosutinib, Milrinone, Neratinib, and Olprinone .
Scientific Research Applications
6-(Difluoromethoxy)nicotinonitrile has been studied for its potential applications in scientific research. It has been used to study the effects of nicotine on the nicotinic acetylcholine receptor (nAChR), as well as its ability to interact with other receptors. It has also been studied as a potential agonist or antagonist in laboratory experiments.
Mechanism of Action
6-(Difluoromethoxy)nicotinonitrile is a structural analog of nicotine, and it interacts with the nAChR in a similar way. It binds to the receptor and activates it, resulting in the release of neurotransmitters such as acetylcholine. This activation of the receptor can have a variety of effects, depending on the type of receptor and the specific experiment being conducted.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin, as well as increase the activity of certain enzymes and proteins. It has also been shown to modulate the activity of certain hormones, such as cortisol and epinephrine. It can also affect the activity of certain ion channels, resulting in changes in neuronal excitability and synaptic transmission.
Advantages and Limitations for Lab Experiments
The use of 6-(Difluoromethoxy)nicotinonitrile in laboratory experiments has some advantages and limitations. One advantage is that it is a relatively stable compound, meaning that it can be stored for long periods of time without degrading. Additionally, this compound is relatively non-toxic, making it a safer option for laboratory experiments than some other compounds. However, there are some limitations to its use. For example, it has a relatively low affinity for nAChRs, meaning that it may not be as effective as other compounds in certain experiments.
Future Directions
There are a number of potential future directions for the use of 6-(Difluoromethoxy)nicotinonitrile in scientific research. One potential direction is the use of this compound as a tool to study the effects of nicotine on the nAChR and other receptors. Additionally, this compound could be used to study the effects of nicotine on the development and function of the nervous system. Finally, this compound could be used in the development of new drugs and therapies for the treatment of nicotine addiction and other related conditions.
Synthesis Methods
6-(Difluoromethoxy)nicotinonitrile can be synthesized in a two-step process. The first step involves the reaction of 4-methoxynicotinonitrile with difluoroacetyl chloride in the presence of a base and a solvent. This reaction produces 6-difluoromethoxy-4-methoxynicotinonitrile, which can then be further reacted with sodium hydride and a solvent in the second step to produce the desired product, this compound.
properties
IUPAC Name |
6-(difluoromethoxy)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F2N2O/c8-7(9)12-6-2-1-5(3-10)4-11-6/h1-2,4,7H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RASGKOKUJVRDAN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1C#N)OC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70673301 |
Source
|
| Record name | 6-(Difluoromethoxy)pyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70673301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1198103-42-2 |
Source
|
| Record name | 6-(Difluoromethoxy)pyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70673301 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-(difluoromethoxy)pyridine-3-carbonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Tert-butyl 6-bromobenzo[d]thiazol-2-ylcarbamate](/img/structure/B597958.png)
![3-[(1S,3R,7R,10R,11S,14S)-14-[(2R,3R,4S,5S,6R)-3-hydroxy-4-methoxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-7,11-dimethyl-2-oxapentacyclo[8.8.0.01,3.03,7.011,16]octadec-5-en-6-yl]-2H-furan-5-one](/img/structure/B597962.png)
